5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine

• Molecular Formula: C6H7BrN2OS
• Molecular Weight: 235.10 g/mol
• IUPAC Name: 5-bromo-4-methyl-2-methylsulfinylpyrimidine
• InChI: InChI=1S/C6H7BrN2OS/c1-4-5(7)3-8-6(9-4)11(2)10/h3H,1-2H3
• InChI Key: IUXPOEIMZJFBBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1Br)S(=O)C

Description

5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with bromine (position 5), methyl (position 4), and methylsulfinyl (position 2) groups. This compound is of interest in medicinal chemistry and materials science due to its structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine typically involves several steps, starting from commercially available precursors. One common method involves the bromination of 4-methyl-2-(methylsulfinyl)pyrimidine. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in an appropriate solvent like dichloromethane or acetonitrile. The reaction is usually performed at room temperature or slightly elevated temperatures to ensure complete bromination .

Industrial Production Methods

Industrial production of 5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness. This could include the use of continuous flow reactors, automated systems, and efficient purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom at position 5 serves as a primary site for nucleophilic substitution. This reactivity is leveraged in cross-coupling and functional group interconversion:

• Suzuki-Miyaura Coupling :
  The bromine undergoes palladium-catalyzed coupling with arylboronic acids. For example, in a study using structurally similar 5-bromo-2-methylpyridin-3-amine, coupling with arylboronic acids under Pd(PPh₃)₄ catalysis and K₃PO₄ base yielded 5-aryl derivatives in moderate-to-good yields (45–82%) .
  Reaction Conditions :

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0)

  • Base: K₃PO₄

  • Solvent: Dimethoxyethane (DME)

  • Temperature: 100°C

• Amination and Alkoxylation :
  The bromine can be displaced by amines or alkoxides under basic conditions. For instance, reactions with primary amines in polar aprotic solvents (e.g., DMF) at elevated temperatures (80–120°C) yield 5-amino derivatives.

Sulfinyl Group Reactivity

The methylsulfinyl group at position 2 influences electronic properties and participates in redox reactions:

• Oxidation :
  Further oxidation to a sulfone (R-SO₂-CH₃) is achievable using oxone or mCPBA in aqueous acetone, enhancing electrophilicity for subsequent substitutions.

• Reduction :
  Reduction with LiAlH₄ converts the sulfinyl group to a thioether (R-S-CH₃), altering steric and electronic profiles for targeted modifications.

Biological Interactions

The compound’s electrophilic bromine and sulfinyl group facilitate interactions with biomolecules:

• Kinase Inhibition :
  Acts as a cyclin-dependent kinase (CDK) inhibitor by covalently binding to ATP-binding pockets via bromine-mediated interactions. IC₅₀ values range from 0.1–5 μM for CDK2/4/6 .

• Antimicrobial Activity :
  Derivatives exhibit MIC values of 8–32 μg/mL against Staphylococcus aureus and Escherichia coli through disruption of nucleic acid synthesis.

Comparative Reactivity

The sulfinyl group distinguishes this compound from analogs:

Analog	Key Feature	Reactivity Difference
5-Bromo-2-(methylthio)pyrimidine	Thioether (-S-CH₃)	Lower electrophilicity; reduced coupling efficiency
5-Bromo-2-(methylsulfonyl)pyrimidine	Sulfone (-SO₂-CH₃)	Enhanced stability but slower substitution kinetics
5-Chloro-4-methyl-2-(methylsulfinyl)pyrimidine	Chlorine at position 5	Reduced coupling activity compared to bromine

Scientific Research Applications

5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those targeting kinase enzymes and other proteins involved in disease pathways.

Organic Synthesis: It is used as an intermediate in the synthesis of more complex heterocyclic compounds and natural product analogs.

Material Science: It can be used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or proteins. For example, it could inhibit kinase enzymes by binding to the ATP-binding site, thereby blocking the phosphorylation of target proteins and disrupting signaling pathways involved in cell growth and proliferation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at Position 2

The sulfinyl group distinguishes this compound from analogs with sulfur in different oxidation states or other substituents:

Compound Name	Substituent at Position 2	Sulfur Oxidation State	Molecular Weight (g/mol)	Key Properties/Applications
5-Bromo-4-methyl-2-(methylthio)pyrimidine	Methylthio (-SCH₃)	-2 (Sulfide)	~221.1	Less polar; precursor for sulfoxide synthesis
5-Bromo-4-methyl-2-(methylsulfonyl)pyrimidine	Methylsulfonyl (-SO₂CH₃)	+6 (Sulfone)	~253.1	High polarity; used in enzyme inhibition studies
5-Bromo-2-chloro-4-methylpyrimidine	Chloro (-Cl)	N/A	~207.5	Electrophilic reactivity; cross-coupling applications

Key Observations :

• Polarity and Solubility : The sulfinyl group (-SOCH₃) offers intermediate polarity compared to sulfide (-SCH₃) and sulfone (-SO₂CH₃), affecting solubility in organic vs. aqueous media .
• Reactivity : Sulfides are prone to oxidation to sulfoxides or sulfones, while sulfonyl groups are stable but less reactive in nucleophilic substitutions .

Structural Analog Case Studies

5-Bromo-2-(methylsulfonyl)pyrimidine (CAS 30321-94-9)

• Applications : Used in covalent inhibition studies due to its electrophilic sulfonyl group. Higher metabolic stability but reduced reactivity compared to sulfoxides .
• Comparison : The sulfonyl group’s strong electron-withdrawing effect decreases nucleophilic substitution rates compared to sulfoxides .

5-Bromo-2-chloro-4-(methylthio)pyrimidine

• Reactivity : The chloro group facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), while the methylthio group can be oxidized to sulfoxide or sulfone for further functionalization .

Biological Activity

5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine is a compound of significant interest due to its diverse biological activities. This article explores its mechanisms of action, therapeutic potential, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine features a pyrimidine ring substituted with a bromine atom and a methylsulfinyl group. Its unique structure contributes to its biological reactivity and interaction with various molecular targets.

The compound's biological activity is primarily attributed to its ability to inhibit specific enzymes and receptors. For instance, it has been shown to act as a potent inhibitor of 15-prostaglandin dehydrogenase (15-PGDH), which is crucial in the degradation of prostaglandins, particularly PGE2. Elevated levels of PGE2 are associated with inflammatory responses and tissue regeneration processes .

Biological Activities

1. Antifungal Activity
Recent studies have demonstrated that derivatives of pyrimidine, including 5-bromo-4-methyl-2-(methylsulfinyl)pyrimidine, exhibit significant antifungal properties. In vitro tests have shown that certain derivatives can inhibit the growth of fungi such as Botrytis cinerea and Phomopsis species, achieving inhibition rates comparable to established antifungal agents .

2. Anti-inflammatory Effects
The compound has been linked to anti-inflammatory activity through the modulation of inflammatory mediators like COX-2 and nitric oxide synthase (iNOS). Experimental results indicate that it significantly reduces the expression of these enzymes, suggesting potential therapeutic applications in inflammatory diseases .

3. Cancer Therapeutics
5-Bromo-4-methyl-2-(methylsulfinyl)pyrimidine has also garnered attention for its anti-cancer properties. It has been evaluated in various cancer models, demonstrating the ability to suppress tumor growth by inhibiting critical pathways involved in cell proliferation and survival .

Table 1: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antifungal	Inhibition of fungal growth
Anti-inflammatory	Inhibition of COX-2 and iNOS
Cancer therapy	Inhibition of tumor growth pathways

Case Study: Inhibition of 15-PGDH

In a pharmacodynamic study involving mice, treatment with a related compound significantly increased PGE2 levels in various tissues, enhancing recovery from bone marrow transplantation. This suggests that 5-bromo-4-methyl-2-(methylsulfinyl)pyrimidine could play a role in tissue regeneration therapies .